Cas no 80510-04-9 (Phosphine,1,1'-(1,2-phenylene)bis-)

• Product Name: Phosphine,1,1'-(1,2-phenylene)bis-
• CAS No: 80510-04-9
• MF: C₆H₈P₂
• MW: 142.075242996216
• MDL: MFCD00142463
• CID: 721217
• PubChem ID: 4346365
• Update Time: 2025-11-02

Phosphine,1,1'-(1,2-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-(1,2-phenylene)bis-
• (2-phosphanylphenyl)phosphane
• 1,2-diphosphinobenzene
• 1,2-Phenylenediphosphane
• 1,2-Bis(phosphino)benzene
• 1,1′-(1,2-Phenylene)bis[phosphine] (ACI)
• Phosphine, 1,2-phenylenebis- (9CI)
• 1,2-Phenylenebis(phosphine)
• 1,2-Phenylenediphosphine
• o-Bis(phosphino)benzene
• o-Diphosphinobenzene
• o-Phenylenediphosphine
• 1,2-Phenylenebisphosphine, 98%
• CS-0106766
• FT-0690833
• 1,2-Phenylenebisphosphine
• SCHEMBL1323897
• AKOS030211049
• MFCD00142463
• (2-phosphanyl-phenyl)-phosphane
• DTXSID00402181
• 80510-04-9
• SY077462
• DKFDVEXWZZOMGS-UHFFFAOYSA-N
• DB-009435

• MDL： MFCD00142463
• Inchi： 1S/C6H8P2/c7-5-3-1-2-4-6(5)8/h1-4H,7-8H2
• InChI Key： DKFDVEXWZZOMGS-UHFFFAOYSA-N
• SMILES： PC1C(P)=CC=CC=1

Computed Properties

• Exact Mass: 142.01000
• Monoisotopic Mass: 142.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.101 g/mL at 25 °C(lit.)
• Boiling Point: 53-55°C 0,25mm
• Flash Point: 102.1°C
• PSA: 27.18000
• LogP: 0.68740
• Sensitiveness: air sensitive
• Solubility: Not available

Phosphine,1,1'-(1,2-phenylene)bis- Security Information

• Hazardous Material transportation number：UN 2924
• Hazard Category Code： 17-23/24/25-36/37/38
• Safety Instruction： 7/8-26-36/37/39-43-27-16
• Hazardous Material Identification：
• Risk Phrases：R17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phosphine,1,1'-(1,2-phenylene)bis-

Comprehensive Overview of Phosphine,1,1'-(1,2-phenylene)bis- (CAS No. 80510-04-9)

Phosphine,1,1'-(1,2-phenylene)bis-, with the CAS number 80510-04-9, is a specialized organophosphorus compound that has garnered significant attention in both academic and industrial research. This compound, often referred to as 1,2-phenylene bis(phosphine), is a key intermediate in the synthesis of advanced materials and catalysts. Its unique structure, featuring a phenylene backbone bridged by two phosphine groups, makes it a versatile building block for designing ligands in coordination chemistry and metal-organic frameworks (MOFs).

In recent years, the demand for sustainable and efficient catalysts has driven research into compounds like Phosphine,1,1'-(1,2-phenylene)bis-. Its ability to form stable complexes with transition metals, such as palladium and platinum, has made it a focal point in homogeneous catalysis. This is particularly relevant given the growing interest in green chemistry and renewable energy solutions, where efficient catalytic systems are essential for reducing waste and energy consumption.

One of the most frequently searched questions about CAS No. 80510-04-9 revolves around its applications in organic synthesis. Researchers and chemists often explore its role in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, which are pivotal in pharmaceutical and agrochemical manufacturing. The compound's electron-donating properties and steric effects enhance the reactivity and selectivity of these reactions, making it a valuable tool for synthetic chemists.

Another area of interest is the compound's potential in material science. With the rise of nanotechnology and smart materials, Phosphine,1,1'-(1,2-phenylene)bis- has been investigated for its ability to stabilize nanoparticles and facilitate the assembly of functionalized surfaces. This aligns with the broader trend of developing high-performance materials for electronics, sensors, and energy storage devices.

From a safety and handling perspective, it is important to note that Phosphine,1,1'-(1,2-phenylene)bis- should be handled with care, adhering to standard laboratory protocols. While it is not classified under restricted categories, proper personal protective equipment (PPE) and ventilation are recommended during its use. This aligns with the increasing emphasis on laboratory safety and risk management in chemical research.

In summary, Phosphine,1,1'-(1,2-phenylene)bis- (CAS No. 80510-04-9) is a multifaceted compound with broad applications in catalysis, organic synthesis, and material science. Its relevance to contemporary research themes, such as sustainability and advanced materials, ensures its continued importance in scientific and industrial advancements. As researchers uncover new uses for this compound, its role in shaping future technologies is likely to expand even further.